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Compound of Interest

Compound Name:
2,2'-Bis(hydroxyphenyl)methane-

d4

Cat. No.: B15556488

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2,2'-Bis(hydroxyphenyl)methane-
d4, a deuterated analog of the parent compound 2,2'-Bis(hydroxyphenyl)methane. While a

specific CAS number for the deuterated form is not readily available in public databases[1], this

document consolidates available data on its properties, alongside a generalized synthesis and

analytical workflow.

Chemical and Physical Data
A comparative summary of the key quantitative data for both the deuterated and non-

deuterated forms of 2,2'-Bis(hydroxyphenyl)methane is presented below.
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Property
2,2'-
Bis(hydroxyphenyl)methan
e-d4

2,2'-
Bis(hydroxyphenyl)methan
e

CAS Number Not Available[1] 2467-02-9[2][3]

Molecular Formula C₁₃H₈D₄O₂[2] C₁₃H₁₂O₂[1]

Molecular Weight 204.26 g/mol [2] 200.23 g/mol [1]

Synonyms

2,2'-

Dihydroxydiphenylmethane-d4,

2,2'-Methylenebis[phenol]-

d4[2]

2,2′-Methylenediphenol, Bis(o-

hydroxyphenyl)methane[3]

Experimental Methodologies
Detailed experimental protocols for the synthesis and analysis of 2,2'-
Bis(hydroxyphenyl)methane-d4 are not extensively documented in publicly accessible

literature. However, based on general synthetic procedures for bis(hydroxyphenyl)methanes

and standard analytical techniques, a representative workflow can be outlined.

General Synthesis Protocol
The synthesis of bis(hydroxyphenyl)methanes typically involves the reaction of a phenol with

formaldehyde. A general procedure, adapted from patented processes, is described below. It is

important to note that the synthesis of the deuterated analog would require the use of

deuterated starting materials.

Reaction of Phenol with Formaldehyde:

Reactant Mixture: Phenol and formaldehyde are reacted in a two-phase mixture containing

aqueous phosphoric acid[4][5]. The molar ratio of phenol to formaldehyde is typically high,

for instance, at least 3 moles of phenol per mole of formaldehyde[5].

Temperature Control: The reaction temperature is maintained between 20°C and 60°C[5].

Phase Separation: Upon completion of the reaction, the organic phase containing the

bis(hydroxyphenyl)methane product is separated from the aqueous acid phase[5].
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Purification: The product can be further purified by distillation under reduced pressure[4][5].

Analytical Characterization
The structural confirmation and purity assessment of the synthesized compound would involve

a combination of spectroscopic and chromatographic techniques, as suggested by analytical

methodologies for similar compounds[6].

Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the molecular

structure and the positions of deuterium incorporation.

Infrared (IR) Spectroscopy: To identify characteristic functional groups present in the

molecule.

Mass Spectrometry (MS), potentially coupled with Gas Chromatography (GC-MS): To

determine the molecular weight and fragmentation pattern, confirming the isotopic

enrichment.

High-Performance Liquid Chromatography (HPLC): To assess the purity of the final product.

Visualized Workflows
The following diagrams illustrate the generalized synthesis and analytical characterization

workflows for 2,2'-Bis(hydroxyphenyl)methane-d4.
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Caption: Generalized workflow for the synthesis of 2,2'-Bis(hydroxyphenyl)methane-d4.
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Caption: Standard analytical workflow for the characterization of 2,2'-
Bis(hydroxyphenyl)methane-d4.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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